N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C26H27N3O5S2/c1-3-33-22-9-6-8-19-15-23(34-24(19)22)21-16-35-26(27-21)28-25(30)18-10-12-20(13-11-18)36(31,32)29-14-5-4-7-17(29)2/h6,8-13,15-17H,3-5,7,14H2,1-2H3,(H,27,28,30)
• InChI Key: BQAGOJXOFASKNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5C
• Molecular Formula: C26H27N3O5S2
• Molecular Weight: 525.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C26H27N3O5S2 and its molecular weight is 525.64. The purity is usually 95%.
BenchChem offers high-quality N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Anticancer Activity

• Co(II) complexes of a related compound, 4-((3-ethoxy-2-hydroxybenzylidene)amino)-N-(thiazol-2-yl)benzenesulphonamide, have been synthesized and investigated for their anticancer activity. These complexes exhibited significant in vitro cytotoxicity against human breast cancer cell line (MCF 7) (Vellaiswamy & Ramaswamy, 2017).
• Several N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, similar in structure, demonstrated moderate to excellent anticancer activity against various cancer cell lines, surpassing the reference drug in some cases (Ravinaik et al., 2021).

2. Antimicrobial and Antifungal Properties

• A study on similar thiazole-based benzamides found that these compounds showed significant antibacterial and antifungal activity. The title compounds, including 2-methoxy-N-[4-(thiazol-2-yl-sulfamoyl)-phenyl]-benzamide, were characterized by spectral and elemental analysis (Priya et al., 2006).
• Another related study synthesized and evaluated a series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives for antimicrobial activity. These compounds were more potent against Gram-positive strains and exhibited significant growth inhibitory effects against various pathogens (Bikobo et al., 2017).

3. Gelation Behavior and Molecular Structure

• A new series of N-(thiazol-2-yl) benzamide derivatives were synthesized and investigated for their gelation behavior. This study aimed to understand the role of methyl functionality and multiple non-covalent interactions in gelation behavior, with specific compounds displaying good stability and low minimum gelator concentration (Yadav & Ballabh, 2020).